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Bromophenyl)cyclopentanecarbox
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Cat. No.: B178888 Get Quote

An In-depth Technical Guide to 1-(4-Bromophenyl)cyclopentanecarboxylic Acid for

Researchers and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis
1-(4-Bromophenyl)cyclopentanecarboxylic acid, identified by its CAS Number 143328-24-9,

is a key intermediate in the landscape of organic synthesis.[1] Its unique structure, which

marries the steric influence of a cyclopentane ring with the electronic properties of a para-

substituted bromophenyl group, makes it a valuable precursor for a wide range of complex

molecules.[1] This guide provides an in-depth analysis of its commercial availability, synthesis,

applications, and handling, tailored for professionals in research and drug development who

require reliable and technically sound information. This molecule serves as a critical starting

point in the synthesis of novel compounds, particularly in the pharmaceutical and agrochemical

sectors.[1]

Physicochemical Properties and Specifications
Understanding the fundamental properties of a starting material is paramount for experimental

design and reproducibility. The key physicochemical data for 1-(4-
Bromophenyl)cyclopentanecarboxylic acid are summarized below.
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Property Value

CAS Number 143328-24-9

Molecular Formula C₁₂H₁₃BrO₂

Molecular Weight 269.13 g/mol [1][2][3]

Appearance White to off-white solid[2]

Boiling Point 380.8±35.0 °C (Predicted)[2]

Density 1.497±0.06 g/cm³ (Predicted)[2]

pKa 4.26±0.20 (Predicted)[2]

MDL Number MFCD00455267[2][3][4][5]

Storage
Store at room temperature in a dry, sealed

container[2][3]

Commercial Availability and Procurement
1-(4-Bromophenyl)cyclopentanecarboxylic acid is readily available from a multitude of

specialized chemical suppliers, primarily for research and development (R&D) purposes. It is

crucial to note that this compound is not intended for direct human or veterinary use.[1][4][6]

When sourcing this material, researchers should consider purity, available quantities, and

supplier reliability. Below is a comparative table of prominent vendors.
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Supplier Purity Available Pack Sizes

AChemBlock 95% 5g

AKSci 95% 100mg, 250mg, 1g, 5g[4]

Aladdin Not specified 100mg, 250mg, 1g, 5g, 25g[7]

Alfa Chemistry Not specified
Custom sizes available upon

request[8]

BLDpharm Not specified
Custom sizes available upon

request[3]

CookeChem 98% 100mg, 250mg, 1g, 5g[2]

Synthetic Methodologies: A Protocol for Laboratory-
Scale Preparation
While commercially available, understanding the synthesis of 1-(4-
Bromophenyl)cyclopentanecarboxylic acid is valuable for custom derivatization or when

scaling up. The most prevalent and straightforward method involves the acid-catalyzed

hydrolysis of the corresponding nitrile precursor, 1-(4-Bromophenyl)cyclopentanecarbonitrile.[1]

Workflow for Nitrile Hydrolysis

1-(4-Bromophenyl)cyclopentanecarbonitrile H₂SO₄ (conc.)
H₂O

 Add Heat (120°C)
18 hours

 Subject to 1-(4-Bromophenyl)cyclopentanecarboxylic acid Yields

Click to download full resolution via product page

Caption: Synthesis via acid-catalyzed hydrolysis.

Detailed Experimental Protocol
This protocol is based on established literature procedures for nitrile hydrolysis.[9]
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Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 1-(4-

Bromophenyl)cyclopentanecarbonitrile.

Reagent Addition: Carefully add a mixture of concentrated sulfuric acid and water. The

exothermic nature of this addition requires slow, controlled mixing, preferably in an ice bath.

Heating: Heat the reaction mixture to 120°C and maintain this temperature for approximately

18 hours. The elevated temperature is critical to provide the necessary activation energy to

overcome the stability of the C≡N triple bond.

Workup and Isolation: After cooling to room temperature, pour the reaction mixture into ice

water. The crude product will precipitate as a solid.

Purification: Collect the solid by vacuum filtration, wash thoroughly with water to remove

residual acid, and then recrystallize from an appropriate solvent system (e.g., ethanol/water)

to yield the purified carboxylic acid.

Causality Insight: The use of concentrated sulfuric acid serves as both a catalyst and a

dehydrating agent, facilitating the protonation of the nitrile nitrogen and subsequent

nucleophilic attack by water. The prolonged heating ensures the complete conversion of the

intermediate amide to the final carboxylic acid, driving the equilibrium towards the product.

Applications in Drug Discovery and Medicinal
Chemistry
The true value of 1-(4-Bromophenyl)cyclopentanecarboxylic acid lies in its utility as a

versatile building block.[1] The bromine atom provides a reactive handle for cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse molecular

fragments. The carboxylic acid group can be converted into esters, amides, or other functional

groups, or it can serve as a key pharmacophoric element for interacting with biological targets.

[1]

Precursor for Biologically Active Compounds: This molecule is a known precursor in the

synthesis of compounds with potential therapeutic applications.[1] Research has

demonstrated that derivatives possess anti-inflammatory and antimicrobial properties.[1]
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Anti-inflammatory Research: In an animal model of arthritis, a compound derived from this

scaffold resulted in a significant decrease in paw swelling and a reduction in the infiltration of

inflammatory cells.[1] The core structure is also found in potent antagonists of leukotriene

B4, a key mediator in inflammatory diseases.[10]

Antimicrobial Potential: Studies have shown that this compound exhibits antibacterial efficacy

against both Staphylococcus aureus and Escherichia coli.[1]

The bromophenyl group can enhance binding affinity to target proteins, while the carboxylic

acid moiety often participates in crucial hydrogen bonding and ionic interactions within active

sites.[1]

Structural Analogs and Comparative Context
To fully appreciate the utility of 1-(4-Bromophenyl)cyclopentanecarboxylic acid, it is

instructive to compare it with structurally similar compounds. These comparisons highlight how

subtle molecular changes can influence physicochemical properties and potential applications.

Halogen Analogs Ring Analogs

1-(4-Bromophenyl)
cyclopentanecarboxylic acid

1-(4-Chlorophenyl)
-cyclopentane-
carboxylic acid

Br → Cl
(Lower MW,

Altered Lipophilicity)

1-(4-Fluorophenyl)
-cyclopentane-
carboxylic acid

Br → F
(Enhanced Acidity)

1-(4-Bromophenyl)
cyclohexanecarboxylic acid

Cyclopentane → Cyclohexane
(Reduced Steric Hindrance)

Click to download full resolution via product page

Caption: Structural relationship to key analogs.
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Halogen Variants: Replacing bromine with chlorine results in 1-(4-

Chlorophenyl)cyclopentanecarboxylic acid, which has a lower molecular weight and higher

solubility in polar solvents.[1] Substitution with fluorine yields 1-(4-

Fluorophenyl)cyclopentanecarboxylic acid; fluorine's high electronegativity increases the

acidity of the carboxylic acid group, enhancing its reactivity.[1]

Ring Size Variants: Expanding the ring to its cyclohexane analog, 1-(4-

Bromophenyl)cyclohexanecarboxylic acid, reduces steric hindrance around the acid moiety

and improves solubility in non-polar solvents.[1]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling is essential. The compound is classified with

the following GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2]

Precautionary Measures:

P261: Avoid breathing dust.[2][4]

P280: Wear protective gloves, eye protection, and face protection.[2][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][4]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[11]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[11]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[11]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3] Keep

away from strong oxidizing agents and bases.[12]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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